Cas no 1522096-58-7 (2-(2-methoxy-4-methylphenyl)-2-methylpropan-1-ol)

• Product Name: 2-(2-methoxy-4-methylphenyl)-2-methylpropan-1-ol
• CAS No: 1522096-58-7
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 6022615
• PubChem ID: 58550935
• Update Time: 2025-06-22

2-(2-methoxy-4-methylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-4-methylphenyl)-2-methylpropan-1-ol
• SCHEMBL12180333
• 1522096-58-7
• EN300-1738606

• Inchi： 1S/C12H18O2/c1-9-5-6-10(11(7-9)14-4)12(2,3)8-13/h5-7,13H,8H2,1-4H3
• InChI Key： HFSNQCADZQLKBI-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C=CC(C)=CC=1OC

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2-methoxy-4-methylphenyl)-2-methylpropan-1-ol

Introduction to 2-(2-Methoxy-4-Methylphenyl)-2-Methylpropan-1-Ol (CAS No: 1522096-58-7)

2-(2-Methoxy-4-Methylphenyl)-2-Methylpropan-1-Ol, also known by its CAS number 1522096-58-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of alcohols, specifically tertiary alcohols, and exhibits a complex molecular structure that contributes to its diverse functional groups and reactivity.

The molecular formula of 1522096-58-7 is C₁₃H₁₈O₃, with a molecular weight of approximately 218.3 g/mol. Its structure consists of a phenyl ring substituted with methoxy and methyl groups, connected to a tertiary alcohol group via a propanol chain. This unique arrangement makes it a versatile compound with potential applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals.

Recent studies have highlighted the importance of tertiary alcohols like 1522096-58-7 in organic synthesis due to their ability to participate in various reactions, such as oxidation, reduction, and nucleophilic substitution. These reactions can lead to the formation of valuable intermediates and final products in the synthesis of complex molecules.

In the context of pharmaceutical chemistry, 1522096-58-7 has shown promise as a building block for drug development. Its ability to form stable bonds with other functional groups makes it an ideal candidate for constructing bioactive molecules with specific therapeutic properties. Researchers have explored its potential in developing agents for treating conditions such as inflammation, neurodegenerative diseases, and infectious disorders.

The agrochemical industry has also taken notice of this compound due to its potential as a precursor for herbicides and pesticides. Its structural features allow for the creation of molecules that can target specific enzymes or pathways in pests and weeds, offering an eco-friendly alternative to traditional chemicals.

From a synthetic chemistry perspective, 1522096-58-7 serves as an excellent substrate for exploring novel reaction mechanisms. Its reactivity under various conditions has been extensively studied, leading to the discovery of new synthetic routes that enhance efficiency and selectivity in organic transformations.

In terms of analytical chemistry, the compound has been used as a reference standard for chromatographic and spectroscopic techniques. Its well-defined structure and distinct spectral properties make it an invaluable tool for calibrating instruments and validating analytical methods.

The synthesis of 1522096-58-7 typically involves multi-step processes that combine principles from both classical and modern organic chemistry. Key steps often include Friedel-Crafts alkylation or acylation, followed by oxidation or reduction reactions to introduce or modify functional groups.

Recent advancements in catalytic methods have further streamlined the synthesis of this compound, reducing production costs and minimizing environmental impact. These developments underscore the importance of continuous innovation in chemical synthesis to meet growing industrial demands.

In conclusion, 1522096-58-7 stands out as a multifaceted compound with immense potential across various industries. Its unique chemical properties, coupled with ongoing research into its applications, ensure that it will remain a focal point in scientific exploration for years to come.